Cas no 102207-68-1 (4-Pyrimidinamine,5-butyl-6-chloro-2-methyl-)

• Product Name: 4-Pyrimidinamine,5-butyl-6-chloro-2-methyl-
• CAS No: 102207-68-1
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 190502
• PubChem ID: 3025147
• Update Time: 2025-04-19

4-Pyrimidinamine,5-butyl-6-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,5-butyl-6-chloro-2-methyl-
• 5-butyl-6-chloro-2-methylpyrimidin-4-amine
• 4-Amino-5-butyl-6-chloro-2-methylpyrimidine
• 102207-68-1
• BRN 0150506
• 4-25-00-02238 (Beilstein Handbook Reference)
• DTXSID30144789
• Pyrimidine, 4-amino-5-butyl-6-chloro-2-methyl-

• Inchi： 1S/C9H14ClN3/c1-3-4-5-7-8(10)12-6(2)13-9(7)11/h3-5H2,1-2H3,(H2,11,12,13)
• InChI Key： GKQYZHWWZGNONQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=NC(C)=N1)CCCC

Computed Properties

• Exact Mass: 199.08782
• Monoisotopic Mass: 199.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8